N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-methylphenyl)methoxy]methanimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-methylphenyl)methoxy]methanimidamide is a chemical compound that has shown potential in scientific research applications.
Scientific Research Applications
Synthesis Techniques
The synthesis of 5H-chromeno[4,3-d]pyrimidine derivatives involves novel approaches, including water-promoted, one-pot reactions, and domino reactions. These techniques allow for the production of fluorescent chromenopyrimidine derivatives, contributing to advancements in synthetic chemistry (Zonouzi et al., 2013).
Innovative catalyst-free methods have been developed for synthesizing diverse 5H-chromeno[4,3-d]pyrimidine derivatives. These methods emphasize eco-friendliness and efficiency, showcasing significant progress in green chemistry (Brahmachari & Nayek, 2017).
Antimicrobial and Antitubercular Properties
Some 5H-chromeno[4,3-d]pyrimidine derivatives exhibit notable antimicrobial and antitubercular activities. This is particularly evident in compounds synthesized from 4H-chromene derivatives, indicating potential applications in combating infectious diseases (Kamdar et al., 2011).
The antimicrobial properties of certain chromenopyrimidine derivatives have been confirmed through studies, showing inhibitory effects against cultures of Candida albicans and Staphylococcus aureus. This suggests their potential as novel antimicrobial agents (Yunnikova et al., 2013).
Anticancer Applications
Chromenopyrimidine derivatives have been synthesized and evaluated for their anticancer properties. These compounds have shown cytotoxicity against hepatocellular carcinoma cell lines, highlighting their potential in cancer research and treatment (Sherif & Yossef, 2013).
Advanced molecular docking studies of chromenopyrimidine derivatives have been conducted to assess their potential as antiproliferative agents. These studies suggest their efficacy against various cancer proteins, indicating a promising direction for developing new cancer treatments (Ç. Yavuz et al., 2021).
Analgesic and Anti-Inflammatory Properties
Some chromenopyrimidine derivatives have been identified as effective analgesic agents in mouse pain models. These findings open up avenues for their use in pain management and the development of new analgesic drugs (Bonacorso et al., 2017).
A study focusing on 5H[1]benzopyrano[4,3-d]pyrimidin-5-amines revealed their antiplatelet and analgesic activities without gastric toxicity. This indicates their potential as safer alternatives in the treatment of pain and inflammation (Bruno et al., 2002).
properties
IUPAC Name |
N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-methylphenyl)methoxy]methanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2/c1-14-6-8-15(9-7-14)11-26-23-13-22-20-21-10-16-12-25-18-5-3-2-4-17(18)19(16)24-20/h2-10,13H,11-12H2,1H3,(H,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUBKHYBKYDWRHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CONC=NC2=NC=C3COC4=CC=CC=C4C3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)CON/C=N/C2=NC=C3COC4=CC=CC=C4C3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.